[1-(2-Chlorobenzyl)cyclopropyl]methanamine hydrochloride

• IUPAC Name: [1-[(2-chlorophenyl)methyl]cyclopropyl]methanamine;hydrochloride
• InChI: InChI=1S/C11H14ClN.ClH/c12-10-4-2-1-3-9(10)7-11(8-13)5-6-11;/h1-4H,5-8,13H2;1H
• InChI Key: SUGUJBDMFPXYGU-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(CC2=CC=CC=C2Cl)CN.Cl
• Molecular Formula: C11H15Cl2N
• Molecular Weight: 232.15 g/mol

Description

“[1-(2-Chlorobenzyl)cyclopropyl]methanamine hydrochloride” is a chemical compound with the molecular formula C11H15Cl2N. It is used in organic chemistry as a building block.

Molecular Structure Analysis

The molecular structure of “[1-(2-Chlorobenzyl)cyclopropyl]methanamine hydrochloride” is based on its molecular formula, C11H15Cl2N. The exact structure would require more detailed spectroscopic data to determine.

Physical And Chemical Properties Analysis

“[1-(2-Chlorobenzyl)cyclopropyl]methanamine hydrochloride” has a molecular weight of 232.15. Other physical and chemical properties such as boiling point, linear structure formula, and InChI Key are not provided.

Scientific Research Applications

Synthesis and Chemical Properties

• A study described the synthesis of some spiro[cyclopropane-1,2'-adamantan]-2-amines and methanamines. These compounds exhibited inhibitory effects against the cytopathicity of the influenza A virus at concentrations significantly lower than those of amantadine, pointing to their potential as anti-influenza A virus agents (Kolocouris et al., 1994).
• Research on cyclopropenone oximes, including their preparation and reaction with isocyanates, was conducted. The study explored the chemical reactions and yields of these compounds, which are structurally related to cyclopropyl methanamine derivatives (Yoshida et al., 1988).

Pharmaceutical Applications

• Novel 1-(1-benzoylpiperidin-4-yl)methanamine derivatives were designed as "biased agonists" of serotonin 5-HT1A receptors. These compounds showed potential as antidepressant drug candidates due to their high selectivity and potent antidepressant-like activity (Sniecikowska et al., 2019).
• The Kulinkovich reaction was used to synthesize substituted 2-phenylcyclopropylamines, which are constrained analogues of neurotransmitters like histamine and tryptamine. This research has implications for the development of monoamine oxidase inhibitors and potential hallucinogen mimics (Faler & Joullié, 2007).

Analytical and Bioanalytical Studies

• A study focused on 2-Methiopropamine, a thiophene analogue of methamphetamine, which is chemically similar to cyclopropyl methanamine derivatives. It emphasized the identification of metabolites and the assessment of detection methods in biological samples, which is crucial for drug screening and pharmacokinetic studies (Welter et al., 2013).

Safety and Hazards

This compound should be handled with care. Safety precautions include avoiding contact with skin and eyes, not breathing in dust/fume/gas/mist/vapours/spray, and not eating, drinking, or smoking when using this product. It should be stored away from heat/sparks/open flames/hot surfaces and kept in a well-ventilated area.